Cas no 62584-32-1 (2-CHLORO-3-(TRIFLUOROMETHYL)BENZONITRILE)

• Product Name: 2-CHLORO-3-(TRIFLUOROMETHYL)BENZONITRILE
• CAS No: 62584-32-1
• MF: C₈H₃ClF₃N
• MW: 205.564331293106
• MDL: MFCD04115989
• CID: 499700
• PubChem ID: 3606839
• Update Time: 2025-06-11

2-CHLORO-3-(TRIFLUOROMETHYL)BENZONITRILE Chemical and Physical Properties

Names and Identifiers

• 2-CHLORO-3-(TRIFLUOROMETHYL)BENZONITRILE
• Benzonitrile,2-chloro-3-(trifluoromethyl)-
• 2-Chlor-3-trifluormethylbenzonitril
• 2-Chlor-3-trifluormethyl-benzonitril
• 2-chloro-3-trifluoromethylbenzonitrile
• AC1MTRTE
• ACMC-209ws0
• CTK7C8637
• JRD-1538
• KSC828M3P
• SureCN5801892
• WT230
• Benzonitrile, 2-chloro-3-(trifluoromethyl)-
• 62584-32-1
• FT-0746867
• SCHEMBL5801892
• MFCD04115989
• SY110542
• AKOS015956697
• DTXSID90394107
• JS-4326
• CS-0060305
• A868433
• S10452

• MDL： MFCD04115989
• Inchi： 1S/C8H3ClF3N/c9-7-5(4-13)2-1-3-6(7)8(10,11)12/h1-3H
• InChI Key： GANPUEIPQFDYQA-UHFFFAOYSA-N
• SMILES： ClC1C(C#N)=CC=CC=1C(F)(F)F

Computed Properties

• Exact Mass: 204.99069
• Monoisotopic Mass: 204.991
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 229
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 23.8A^2
• XLogP3: 3.2

Experimental Properties

• Density: 1.43
• Melting Point: 38-41℃
• Boiling Point: 243 ºC
• Flash Point: 101 ºC
• Refractive Index: 1.484
• PSA: 23.79

2-CHLORO-3-(TRIFLUOROMETHYL)BENZONITRILE Security Information

• Hazardous Material transportation number：UN3439
• HazardClass：6.1
• PackingGroup：III
• Packing Group：III
• Hazard Level：6.1

Related Categories

• Solvents and Organic Chemicals Organic Compounds cyanides/Cyanides

Additional information on 2-CHLORO-3-(TRIFLUOROMETHYL)BENZONITRILE

Introduction to 2-Chloro-3-(Trifluoromethyl)benzonitrile (CAS No. 62584-32-1)

2-Chloro-3-(trifluoromethyl)benzonitrile, with the CAS number 62584-32-1, is a versatile organic compound that has garnered significant attention in the fields of chemistry, pharmaceuticals, and materials science. This compound is characterized by its unique structure, which includes a chloro group, a trifluoromethyl group, and a nitrile functional group. These features contribute to its wide range of applications and properties, making it a valuable intermediate in various synthetic processes.

The chemical formula of 2-Chloro-3-(trifluoromethyl)benzonitrile is C₈H₄ClF₃N. Its molecular weight is approximately 201.57 g/mol. The compound is a white to off-white solid at room temperature and is insoluble in water but soluble in organic solvents such as dichloromethane, acetone, and dimethylformamide (DMF). These solubility properties make it suitable for use in various chemical reactions and processes.

In the realm of pharmaceutical research, 2-Chloro-3-(trifluoromethyl)benzonitrile has been extensively studied for its potential as an intermediate in the synthesis of novel drugs. The presence of the trifluoromethyl group imparts unique electronic and steric properties to the molecule, which can influence its biological activity. For instance, recent studies have shown that compounds derived from 2-Chloro-3-(trifluoromethyl)benzonitrile exhibit potent anti-inflammatory and anti-cancer activities. These findings have opened new avenues for the development of therapeutic agents targeting specific diseases.

The nitrile functional group in 2-Chloro-3-(trifluoromethyl)benzonitrile can be readily converted into other functional groups through various chemical transformations. For example, nitriles can be hydrolyzed to carboxylic acids or reduced to primary amines, both of which are important functionalities in drug design and synthesis. This versatility makes 2-Chloro-3-(trifluoromethyl)benzonitrile an attractive starting material for chemists working on the development of new pharmaceuticals.

In addition to its applications in pharmaceuticals, 2-Chloro-3-(trifluoromethyl)benzonitrile has also found use in materials science. The trifluoromethyl group imparts excellent thermal stability and chemical resistance to polymers and coatings derived from this compound. These properties are highly desirable in industries such as electronics, automotive, and aerospace, where materials must withstand harsh environmental conditions.

The synthesis of 2-Chloro-3-(trifluoromethyl)benzonitrile typically involves multi-step processes that include the introduction of the chloro and trifluoromethyl groups followed by the formation of the nitrile functionality. Recent advancements in synthetic methods have led to more efficient and environmentally friendly routes for producing this compound. For example, researchers have developed catalytic systems that enable the selective introduction of trifluoromethyl groups with high yields and purity.

Safety considerations are paramount when handling 2-Chloro-3-(trifluoromethyl)benzonitrile. While it is not classified as a hazardous material under current regulations, proper handling procedures should be followed to ensure the safety of laboratory personnel. This includes using appropriate personal protective equipment (PPE), working in well-ventilated areas, and storing the compound in a secure location away from incompatible substances.

In conclusion, 2-Chloro-3-(trifluoromethyl)benzonitrile (CAS No. 62584-32-1) is a multifaceted compound with significant potential in various scientific and industrial applications. Its unique chemical structure and versatile reactivity make it an invaluable tool for researchers and chemists working on the development of new drugs, materials, and technologies. As research continues to uncover new possibilities for this compound, its importance in the scientific community is likely to grow even further.